Cas no 1207623-95-7 (4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a boronic ester derivative of indole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl systems. The fluorine substituent enhances electronic modulation, making it valuable for structure-activity relationship studies in drug discovery. The tetramethyl dioxaborolane moiety offers improved solubility and purification convenience compared to boronic acids. This compound is particularly useful in the synthesis of fluorinated indole-based scaffolds, which are prevalent in pharmaceuticals and agrochemicals. Proper storage under inert conditions is recommended to maintain reactivity.
1207623-95-7 structure
Product Name:4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:1207623-95-7
MF:C14H17BFNO2
MW:261.099687337875
MDL:MFCD18383899
CID:1213864
PubChem ID:67078314
Update Time:2025-10-18
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indol E
- 4-FLUORO-4-PHENYLPIPERIDINE HYDROCHLORIDE
- SBB095166
- PC6837
- AKOS015849210
- AG-D-19369
- 4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 4-fluoro-4-phenylpiperidine, chloride
- SureCN744977
- CTK4A3978
- 4-FLUORO-4-PHENYLPIPERIDINE HYDROCHLORIDE; 4-fluoro-4-phenylpiperidine hydrochloride; SBB095166; PC6837; AKOS015849210; AG-D-19369; 4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole; 4-fluoro-4-phenylpiperidine, chloride; SureCN744977; CTK4A3978;
- 1207623-95-7
- CS-0050855
- SB13614
- SY097743
- SCHEMBL1565470
- AKOS030237982
- P16588
- MFCD18383899
- AS-53502
- 4-Fluoro-1H-indole-5-boronic acid pinacol ester
- 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
-
- MDL: MFCD18383899
- Inchi: 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)10-5-6-11-9(12(10)16)7-8-17-11/h5-8,17H,1-4H3
- InChI Key: REHTYXFUXRZYKP-UHFFFAOYSA-N
- SMILES: FC1C2C=CNC=2C=CC=1B1OC(C)(C)C(C)(C)O1
Computed Properties
- Exact Mass: 261.1336371g/mol
- Monoisotopic Mass: 261.1336371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2Ų
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB486348-100 mg |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole; . |
1207623-95-7 | 100MG |
€372.80 | 2023-04-20 | ||
| abcr | AB486348-250 mg |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole; . |
1207623-95-7 | 250MG |
€702.60 | 2023-04-20 | ||
| abcr | AB486348-500 mg |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole; . |
1207623-95-7 | 500MG |
€1,141.20 | 2023-04-20 | ||
| Chemenu | CM205860-100mg |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 100mg |
$328 | 2023-02-03 | |
| Chemenu | CM205860-250mg |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 250mg |
$657 | 2023-02-03 | |
| Chemenu | CM205860-1g |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 1g |
$1642 | 2023-02-03 | |
| Chemenu | CM205860-5g |
4-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 5g |
$3430 | 2022-06-14 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F172569-1g |
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 1g |
¥7217.90 | 2023-09-02 | |
| eNovation Chemicals LLC | D572657-100mg |
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 100mg |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | D572657-250MG |
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1207623-95-7 | 97% | 250mg |
$480 | 2024-07-21 |
4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
1207623-95-7 (4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products
- 642494-36-8(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
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- 1072009-08-5(5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1207623-96-8(6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 2030112-14-0(9H-Carbazole, 9-(2-ethylhexyl)-3,6-difluoro-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 837392-56-0(7-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 269410-24-4(Indole-5-boronic acid, pinacol ester)
- 852062-12-5(Quinoline, 3-fluoro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1251731-31-3(6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
- 855738-89-5(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole)
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